2-chloro-N-[2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl]benzamide

• IUPAC Name: 2-chloro-N-[2-(4-fluoro-3-methylphenyl)sulfonyl-2-(furan-2-yl)ethyl]benzamide
• InChI: InChI=1S/C20H17ClFNO4S/c1-13-11-14(8-9-17(13)22)28(25,26)19(18-7-4-10-27-18)12-23-20(24)15-5-2-3-6-16(15)21/h2-11,19H,12H2,1H3,(H,23,24)
• InChI Key: OCKXRHVSDSSVKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)C(CNC(=O)C2=CC=CC=C2Cl)C3=CC=CO3)F
• Molecular Formula: C20H17ClFNO4S
• Molecular Weight: 421.9 g/mol

Description

2-Chloro-N-[2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl]benzamide (2-CNFMBSE) is a small molecule used in scientific research. It is a derivative of benzamide, a type of organic compound. 2-CNFMBSE has been used in various studies for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.

Scientific Research Applications

2-chloro-N-[2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl]benzamide has been used in various scientific studies. It has been used in studies investigating its effects on the central nervous system, and its potential as an antidepressant. This compound has also been used in studies examining its effects on the cardiovascular system, and its potential as an antihypertensive. Additionally, this compound has been used in studies examining its effects on the immune system, and its potential as an immunomodulator.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-[2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl]benzamide is not fully understood. However, it is believed to act on various receptors in the body, including serotonin, dopamine, and GABA receptors. It is also believed to act on various enzymes, including monoamine oxidase, acetylcholinesterase, and phosphodiesterase.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to modulate the activity of various enzymes, including monoamine oxidase, acetylcholinesterase, and phosphodiesterase. It has also been shown to modulate the activity of various receptors, including serotonin, dopamine, and GABA receptors. Additionally, this compound has been shown to have antidepressant and antihypertensive effects.

Advantages and Limitations for Lab Experiments

2-chloro-N-[2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl]benzamide has several advantages for use in laboratory experiments. It is a small molecule, which makes it easy to work with and manipulate. It is also relatively inexpensive, making it an attractive option for researchers. However, there are also some limitations to using this compound in laboratory experiments. It is not as widely available as some other compounds, which can make it difficult to acquire. Additionally, its exact mechanism of action is still not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research involving 2-chloro-N-[2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl]benzamide. One potential direction is to investigate its potential as an immunomodulator. Additionally, further research could be done to investigate its potential as an antidepressant, as well as its effects on the cardiovascular system. Additionally, further research could be done to investigate its potential as an antihypertensive. Finally, further research could be done to better understand its mechanism of action and potential side effects.

Synthesis Methods

2-chloro-N-[2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl]benzamide can be synthesized using a three-step process. The first step involves the reaction of 4-fluoro-3-methylbenzenesulfonyl chloride and 2-chloro-N-methylbenzamide in the presence of triethylamine. This reaction yields 2-chloro-N-[2-(4-fluoro-3-methylbenzenesulfonyl)-2-methylbenzamide]. The second step involves the reaction of 2-chloro-N-[2-(4-fluoro-3-methylbenzenesulfonyl)-2-methylbenzamide] and furan-2-yl bromide in the presence of potassium carbonate. This reaction yields 2-chloro-N-[2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)methyl]benzamide. The third and final step involves the reaction of 2-chloro-N-[2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)methyl]benzamide and ethyl chloroformate in the presence of triethylamine. This yields this compound, which is the desired product.